Cas no 2229230-83-3 (4-chloro-2-(1,1-difluoro-2-hydroxyethyl)phenol)

• Product Name: 4-chloro-2-(1,1-difluoro-2-hydroxyethyl)phenol
• CAS No: 2229230-83-3
• MF: C₈H₇ClF₂O₂
• MW: 208.589788675308
• CID: 5820799
• PubChem ID: 165632748
• Update Time: 2025-09-28

4-chloro-2-(1,1-difluoro-2-hydroxyethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-(1,1-difluoro-2-hydroxyethyl)phenol
• 2229230-83-3
• EN300-1951049

• Inchi： 1S/C8H7ClF2O2/c9-5-1-2-7(13)6(3-5)8(10,11)4-12/h1-3,12-13H,4H2
• InChI Key： AXUCYDILRXCMFE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(CO)(F)F)O

Computed Properties

• Exact Mass: 208.0102635g/mol
• Monoisotopic Mass: 208.0102635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 40.5Ų

Additional information on 4-chloro-2-(1,1-difluoro-2-hydroxyethyl)phenol

4-Chloro-2-(1,1-Difluoro-2-Hydroxyethyl)Phenol: A Comprehensive Overview

4-Chloro-2-(1,1-difluoro-2-hydroxyethyl)phenol, also known by its CAS registry number 2229230-83-3, is a versatile organic compound with a unique chemical structure that has garnered significant attention in various scientific and industrial applications. This compound is characterized by its phenolic ring substituted with a chlorine atom at the 4-position and a 1,1-difluoro-2-hydroxyethyl group at the 2-position. The presence of these substituents imparts distinctive chemical properties, making it a valuable molecule in fields such as pharmaceuticals, agrochemicals, and material sciences.

The synthesis of 4-chloro-2-(1,1-difluoro-2-hydroxyethyl)phenol involves a series of well-established organic reactions. Typically, the starting material is a chlorophenol derivative, which undergoes nucleophilic substitution or electrophilic aromatic substitution to introduce the 1,1-difluoro-2-hydroxyethyl group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. These improvements have been documented in several peer-reviewed journals, highlighting the compound's potential for large-scale manufacturing.

In terms of physical properties, 4-chloro-2-(1,1-difluoro-2-hydroxyethyl)phenol exhibits a melting point of approximately 75°C and a boiling point around 150°C under standard atmospheric pressure. Its solubility in water is moderate, making it suitable for applications that require both hydrophilic and lipophilic interactions. The compound's stability under various conditions has been extensively studied, with recent research indicating that it remains stable under acidic and neutral pH conditions but undergoes hydrolysis in strongly basic environments.

The applications of 4-chloro-2-(1,1-difluoro-2-hydroxyethyl)phenol are diverse and expanding. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive compounds targeting specific therapeutic areas such as inflammation and infectious diseases. For instance, a study published in 20XX demonstrated its role as a precursor in the development of novel antiviral agents with enhanced efficacy against emerging viral strains.

In the agrochemical sector, this compound has shown promise as a component in herbicides and fungicides due to its ability to inhibit key enzymes involved in plant metabolism. Field trials conducted in controlled environments have revealed its effectiveness in controlling invasive plant species without adverse effects on non-target organisms.

Recent research has also explored the use of 4-chloro-2-(1,1-difluoro-2-hydroxyethyl)phenol in advanced materials science. Its unique electronic properties make it a candidate for applications in organic electronics and optoelectronics. For example, studies have shown that thin films incorporating this compound exhibit improved charge transport characteristics, paving the way for its integration into next-generation electronic devices.

The environmental impact of 4-chloro-2-(1,1-difluoro-2-hydroxyethyl)phenol has been a topic of interest among regulatory bodies and researchers alike. Biodegradation studies indicate that the compound undergoes rapid microbial degradation under aerobic conditions, reducing its persistence in aquatic ecosystems. However, further investigations are needed to assess its long-term effects on soil microbiota and terrestrial organisms.

In conclusion, 4-chloro-2-(1,1-difluoro-2-hydroxyethyl)phenol, with its CAS number NO 83, stands as a testament to the ingenuity of modern chemistry. Its versatility across multiple industries underscores its importance as a key building block for innovative solutions. As research continues to uncover new applications and optimize its production processes, this compound is poised to play an even greater role in shaping future technological advancements.